Cas no 70132-77-3 ((2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone)

• Product Name: (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone
• CAS No: 70132-77-3
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• CID: 872347
• PubChem ID: 805630
• Update Time: 2025-10-30

(2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone
• (2-chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone(SALTDATA: FREE)
• CHEMBRDG-BB 6683555
• SCHEMBL11362155
• CS-0455049
• BS-38389
• AKOS022184765
• (2-chloro-5-nitrophenyl)-(3,4-dimethylphenyl)methanone
• MFCD03140501
• 70132-77-3

• MDL： MFCD03140501
• Inchi： 1S/C15H12ClNO3/c1-9-3-4-11(7-10(9)2)15(18)13-8-12(17(19)20)5-6-14(13)16/h3-8H,1-2H3
• InChI Key： HLJXEMOQJQKXRT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C1C=CC(C)=C(C)C=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.05100
• Monoisotopic Mass: 289.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 459.4°C at 760 mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.605
• PSA: 62.89000
• LogP: 4.61920

Additional information on (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone

Introduction to (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone and Its Significance in Modern Chemical Research

Compound with the CAS number 70132-77-3 is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. The molecular structure of (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone presents a unique combination of functional groups that make it a versatile intermediate in the synthesis of various bioactive compounds. This article delves into the chemical properties, potential applications, and the latest research findings associated with this compound.

The presence of both chloro and nitro substituents on the phenyl ring enhances the reactivity of the molecule, making it a valuable building block for further chemical modifications. The 2-Chloro-5-nitrophenyl moiety, in particular, is known for its ability to participate in nucleophilic aromatic substitution reactions, while the 3,4-dimethylphenyl group provides steric hindrance and electronic effects that can influence the overall reactivity and selectivity of the molecule.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing nitroaromatic groups. The nitro group can be reduced to an amine, which is a common transformation in drug development. This property makes (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone a promising candidate for synthesizing novel therapeutic agents. For instance, researchers have been investigating its role in developing antimicrobial and anti-inflammatory compounds.

One of the most intriguing aspects of this compound is its utility in cross-coupling reactions. The chloro substituent on the phenyl ring can be readily displaced by various nucleophiles through palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings. These reactions allow for the introduction of diverse functional groups onto the aromatic core, leading to a wide array of derivatives with tailored properties. Such modifications are crucial in optimizing drug-like characteristics, including solubility, bioavailability, and target specificity.

The combination of electronic and steric effects in (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone also makes it an interesting candidate for studying molecular interactions at the atomic level. Computational chemistry techniques have been increasingly employed to predict how this molecule might interact with biological targets. For example, molecular docking studies have suggested that it could bind to enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration.

In addition to its synthetic utility, this compound has shown promise in material science applications. The rigid aromatic structure and the presence of electron-withdrawing groups contribute to its stability and make it suitable for use in organic electronics. Researchers are exploring its potential as a component in organic semiconductors and light-emitting diodes (OLEDs), where precise control over molecular structure is essential for achieving desired electronic properties.

The latest research findings highlight the importance of understanding reaction mechanisms when working with compounds like (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone. A recent study published in a leading chemical journal demonstrated that optimizing reaction conditions could significantly enhance yield and selectivity in transformations involving this molecule. The study emphasized the role of catalysts and solvents in modulating reaction pathways, providing valuable insights for future synthetic endeavors.

The versatility of this compound also extends to its role as a ligand in coordination chemistry. The nitro group can act as a ligand for transition metals, facilitating catalytic cycles that are otherwise difficult to achieve with other substrates. This property has opened up new avenues for developing efficient catalysts for industrial processes.

In conclusion, (2-Chloro-5-nitrophenyl)(3,4-dimethylphenyl)methanone, identified by its CAS number 70132-77-3, is a multifaceted molecule with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthesizing complex molecules, studying molecular interactions, and developing new materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both academic and industrial settings.